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Compound of Interest

Compound Name: 5-Methylisophthalaldehyde

Cat. No.: B162609

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling 5-Methylisophthalaldehyde (CAS No. 1805-67-0), also known as
5-methylbenzene-1,3-dicarbaldehyde. Adherence to these procedures is critical for ensuring
laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions

5-Methylisophthalaldehyde is classified as a hazardous substance. All personnel must be
familiar with the potential hazards and trained in the proper handling and emergency
procedures.

GHS Hazard Classification:[1]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2A): Causes serious eye irritation.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
outlines the minimum required PPE for handling 5-Methylisophthalaldehyde.

PPE Category Specification Rationale

Chemical-resistant gloves
] (e.g., Nitrile, Neoprene). To prevent skin contact and
Hand Protection ]
Consult glove manufacturer's absorption.

compatibility chart.

Safety glasses with side-
) shields or chemical splash To protect eyes from dust,
Eye Protection )
goggles. A face shield may be splashes, and vapors.

required for splash hazards.

A properly fitted laboratory L _
_ To minimize skin exposure to
Skin and Body coat, long pants, and closed- ) )
accidental spills.
toe shoes.

Use in a well-ventilated area,
preferably within a certified
chemical fume hood. If dust or
aerosols are generated and ) )
) ) ) To prevent inhalation of
Respiratory engineering controls are not
o harmful dust or vapors.
sufficient, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors

and particulates is required.

Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following operational plan is mandatory to minimize exposure risk and
prevent contamination.

Engineering Controls
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« All handling of 5-Methylisophthalaldehyde, including weighing and solution preparation,
must be conducted in a certified chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible and in good
working order.

Step-by-Step Protocol

e Preparation:
o Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary equipment (spatula, weigh boat, glassware, etc.) inside the fume
hood.

o Don all required PPE as specified in the table above.
e Weighing the Compound:
o Carefully open the 5-Methylisophthalaldehyde container within the fume hood.

o Use a designated, clean spatula to transfer the desired amount of the solid to a tared
weigh boat on an analytical balance.

o Minimize the generation of dust. If dust is created, gently wipe the area with a damp cloth
and dispose of the cloth as hazardous waste.

e Preparing Solutions:

o Add the weighed solid to the appropriate solvent in a suitable container inside the fume
hood.

o If necessary, use a magnetic stirrer to aid dissolution. Keep the container covered to the
extent possible.

e Post-Handling:

o Securely close the 5-Methylisophthalaldehyde container.
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[e]

Decontaminate all equipment that came into contact with the chemical.

o

Wipe down the work surface within the fume hood.

Remove PPE in the correct order to avoid cross-contamination and dispose of

[¢]

contaminated items as hazardous waste.

[¢]

Wash hands thoroughly with soap and water after handling the chemical.
Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and shoes.

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration.

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 1-2 glasses of water to drink.

Spill Management
In the event of a spill, the following steps should be taken:

o Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and
ensure adequate ventilation.

» Containment: Prevent the spill from spreading and from entering drains.
e Clean-up:

o For small spills, carefully sweep or scoop up the solid material, minimizing dust
generation.
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o Place the collected material into a clearly labeled, sealed container for hazardous waste
disposal.

o Decontaminate the spill area with a suitable solvent or detergent and water.
o Collect all cleaning materials for disposal as hazardous waste.

Disposal Plan

Proper disposal of 5-Methylisophthalaldehyde and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste: Dispose of solid 5-Methylisophthalaldehyde as hazardous chemical waste in
a clearly labeled and sealed container.

o Contaminated Labware: All disposable items that have come into contact with the chemical
(e.g., gloves, weigh boats, pipette tips) must be placed in a designated, sealed hazardous
waste container and not in the regular trash.

» Waste Collection:
o Do not mix with other waste streams.
o Store waste containers in a designated, well-ventilated, and secure area.

o Contact your institution's Environmental Health and Safety (EH&S) department or a
licensed chemical waste disposal contractor to arrange for pickup.

o Complete all required waste disposal documentation as per institutional and local
regulations.

Physical and Chemical Properties
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Property Value

Chemical Formula CoHsO2

Molecular Weight 148.16 g/mol

CAS Number 1805-67-0

Appearance Solid (form may vary)

Synonyms 5-methylbenzene-1,3-dicarbaldehyde

Experimental Workflow and Logical Relationships

To ensure clarity and procedural accuracy, the following diagrams illustrate key workflows for

handling 5-Methylisophthalaldehyde.
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Standard Operating Procedure for Handling 5-Methylisophthalaldehyde
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Caption: Standard Operating Procedure Workflow.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b162609?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Chemical Spill Response Workflow
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Caption: Chemical Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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